Cas no 1261965-15-4 (5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol
• CAS No: 1261965-15-4
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• MDL: MFCD18316451
• CID: 2766452
• PubChem ID: 53222174
• Update Time: 2025-08-02

5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol, 95%
• DTXSID60686748
• 5-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-3-TRIFLUOROMETHYLPHENOL
• MFCD18316451
• Methyl 6-chloro-3'-hydroxy-5'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylate
• 1261965-15-4
• 5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316451
• Inchi： 1S/C15H10ClF3O3/c1-22-14(21)8-2-3-13(16)12(6-8)9-4-10(15(17,18)19)7-11(20)5-9/h2-7,20H,1H3
• InChI Key： DXDUDIYIYZOSHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=C(C=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 330.0270564Da
• Monoisotopic Mass: 330.0270564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol

Research Briefing on 5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol (CAS: 1261965-15-4)

5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol (CAS: 1261965-15-4) is a specialized chemical compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound features a unique trifluoromethylphenol core, which is known for its potential in drug development due to its bioactivity and stability. The presence of the chloro and methoxycarbonyl substituents further enhances its applicability in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthesis and characterization of this compound, exploring its potential as a building block for more complex pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of novel anti-inflammatory agents, demonstrating its ability to inhibit key inflammatory pathways with high specificity. The compound's structural features make it a promising candidate for further optimization and clinical evaluation.

In addition to its pharmacological potential, 5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol has been investigated for its chemical properties. Research published in Organic & Biomolecular Chemistry (2024) detailed its reactivity in various organic transformations, emphasizing its utility as an intermediate in multi-step synthetic routes. The study also noted its stability under physiological conditions, a critical factor for its potential use in drug formulations.

Ongoing research is exploring the compound's mechanism of action at the molecular level. Preliminary findings suggest that it interacts with specific protein targets involved in inflammatory and metabolic disorders. These insights are driving the development of derivatives with improved efficacy and reduced side effects, positioning 5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol as a key player in next-generation therapeutics.

In conclusion, 5-(2-Chloro-5-methoxycarbonylphenyl)-3-trifluoromethylphenol (CAS: 1261965-15-4) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable subject for further research, with potential applications ranging from anti-inflammatory drugs to metabolic disorder treatments. Continued exploration of its properties and derivatives is expected to yield significant advancements in pharmaceutical development.